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Compound of Interest

Compound Name: Disodium dichloride

Cat. No.: B8308493 Get Quote

Note on Chemical Identity: The term "Disodium dichloride" is not a standard chemical

identifier. Based on the context of laboratory safety and personal protective equipment, this

guide pertains to Sodium Dichloroisocyanurate (NaDCC), a common chlorinated

hydroxytriazine salt used for disinfection and as a stable source of chlorine. It is crucial to verify

the chemical identity using the CAS Number (2893-78-9 for anhydrous, 51580-86-0 for

dihydrate) on your container's Safety Data Sheet (SDS).

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling, necessary personal protective equipment

(PPE), and disposal of Sodium Dichloroisocyanurate.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Sodium Dichloroisocyanurate, especially in its solid (powder/granular) form, a

multi-layered approach to protection is critical to prevent exposure.

Engineering Controls: Always handle NaDCC in a well-ventilated area.[1][2] Use of a local

exhaust ventilation system or a chemical fume hood is recommended, particularly when dust

may be generated.[2][3] Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.[1][2]
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Personal Protective Equipment: The following PPE is mandatory when handling NaDCC

powder or concentrated solutions:

Eye and Face Protection: Chemical safety goggles with side shields are required.[4][5] If

there is a significant risk of splashing, a face shield should be worn in addition to goggles.

[3]

Skin Protection: Chemical-resistant gloves, such as neoprene or PVC, are essential to

prevent skin contact.[1][4][6] Wear a PVC apron or a full-body protective suit for larger

quantities or when there is a high risk of exposure.[6]

Respiratory Protection: When dust is present or ventilation is inadequate, a NIOSH-

approved N95 respirator or equivalent particulate filter respirator is required.[4][5]

Key Safety and Handling Data
Quantitative data provides critical insight into the chemical's properties and potential hazards.

The following table summarizes key values for Sodium Dichloroisocyanurate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tengerchemical.com/
https://www.earcarecentre.com/uploadedFiles/Pages/Health_Professionals/Protocols/Data%20Sheet%20for%20NaDCC.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1694.pdf
https://www.cvear.com/wp-content/uploads/2015/10/T-SDS-GK-Chlorinated-Disinfecting-Crystals-SDS-AS_9717BT_GK82916.pdf
https://www.tengerchemical.com/
https://datasheets.scbt.com/sc-236901.pdf
https://datasheets.scbt.com/sc-236901.pdf
https://www.tengerchemical.com/
https://www.earcarecentre.com/uploadedFiles/Pages/Health_Professionals/Protocols/Data%20Sheet%20for%20NaDCC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8308493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Significance & Notes

Chemical Formula C₃Cl₂N₃NaO₃

Anhydrous form. The dihydrate

(C₃Cl₂N₃NaO₃·2H₂O) is also

common.

CAS Number 2893-78-9 (Anhydrous)

Use this number to verify the

chemical identity on the Safety

Data Sheet (SDS).

Decomposition Temp. > 240 °C (464 °F)

Heating above this

temperature will cause

decomposition, liberating toxic

gases such as chlorine and

hydrogen chloride.[5][7]

pH (1% Solution) 6.0 - 7.0

The solution is near neutral,

but contact with acids or bases

should be avoided.

Oral Toxicity (LD50, Rat) ~1420 - 1670 mg/kg
Indicates that the substance is

harmful if swallowed.[8]

Occupational Exposure Limits Not Established

No specific PEL (OSHA) or

TLV (ACGIH) has been

established for NaDCC.[2][3]

[9] Safe work practices should

always be followed.[3]

Procedural Workflow for Safe Handling and
Disposal
The following diagram outlines the standard operating procedure for the safe use of Sodium

Dichloroisocyanurate, from initial preparation to final disposal.
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Preparation & Handling

Operational Use

Spill & Waste Disposal

Verify Chemical SDS
(CAS: 2893-78-9)

Don Required PPE:
- Goggles/Face Shield

- Neoprene/PVC Gloves
- N95 Respirator

- Protective Clothing

Work in Well-Ventilated Area
(Fume Hood Recommended)

Weigh/Handle Solid NaDCC
Avoid generating dust

Prepare Solution
(If required)

Spill Occurs

Use NaDCC Solution
as per protocol

Waste Solution

Solid Waste
(Contaminated PPE, etc.)

Neutralize Solution
(to pH 6.5-7.5 if required)

Dispose as Hazardous Waste
(Follow Local Regulations)

Collect Dry Spill Carefully
(Do not use water)

Dry Spill

Click to download full resolution via product page

Workflow for safe handling and disposal of NaDCC.
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Detailed Operational and Disposal Plans
Handling and Storage:

Always avoid contact with eyes, skin, and clothing.[5]

Keep the chemical away from heat, flames, and combustible materials like wood, paper, or

oil.[5][6]

Store containers in a cool, dry, well-ventilated area, and keep them tightly closed.[5]

Crucially, do not mix Sodium Dichloroisocyanurate with acids, as this will liberate toxic

chlorine gas.[10] Also avoid contact with nitrogen-containing compounds, as this may cause

an explosion.[5]

Spill Management:

Small Dry Spills: Carefully collect the dry, uncontaminated material using clean, dedicated

equipment and place it into a heavy-duty plastic bag.[5][11] If possible, the recovered

material can be used as intended.[11]

Large Spills (>100 kg): Evacuate the area. Place the spilled material into bins lined with

polythene bags and dispose of it as hazardous waste according to local regulations.[5][11]

General Spill Response: Avoid breathing dust.[5] Do not add water directly to a dry spill, as

this can cause a reaction and release toxic fumes.[1] After cleanup, wash the area with

copious amounts of water.[5][11]

Waste Disposal:

All waste containing Sodium Dichloroisocyanurate must be treated as hazardous waste and

handled in accordance with local, state, and federal regulations.[6][11]

Do not pour waste solutions directly down the drain.[11] Some protocols may require

neutralizing spent solutions to a pH of 6.5-7.5 before collection for disposal.[4]

Contaminated materials, including empty containers, gloves, and labware, should be

collected in sealed containers, properly labeled, and disposed of through a certified
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hazardous waste handler.[6] Empty containers may still present a chemical hazard and

should be punctured to prevent reuse.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://datasheets.scbt.com/sc-236901.pdf
https://datasheets.scbt.com/sc-236901.pdf
https://www.benchchem.com/product/b8308493?utm_src=pdf-custom-synthesis
https://www.cvear.com/wp-content/uploads/2015/10/T-SDS-GK-Chlorinated-Disinfecting-Crystals-SDS-AS_9717BT_GK82916.pdf
https://luxembourg.co.il/wp-content/uploads/2022/07/Taharan-Sodium-dichloroisocyanurate-200222-.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1694.pdf
https://www.tengerchemical.com/
https://www.tengerchemical.com/
https://www.earcarecentre.com/uploadedFiles/Pages/Health_Professionals/Protocols/Data%20Sheet%20for%20NaDCC.pdf
https://datasheets.scbt.com/sc-236901.pdf
https://cdn.abicart.com/shop/33952/art59/43055259-a6b1aa-MSDS_Sodium_dichloro_isocyanurate.pdf
https://www.tcichemicals.com/BE/en/sds/D1003_EU_6N.pdf
https://www.acti-chemical.com/product-details/datasheets/MSDS-ACT-500-0501-UK-ACTI-SPA-CHLORINE-GRANULES-rev1.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/218928?userType=undefined
https://www.benchchem.com/pdf/Safe_Disposal_of_Sodium_Dichloroisocyanurate_Einecs_254_686_3.pdf
https://www.benchchem.com/product/b8308493#personal-protective-equipment-for-handling-disodium-dichloride
https://www.benchchem.com/product/b8308493#personal-protective-equipment-for-handling-disodium-dichloride
https://www.benchchem.com/product/b8308493#personal-protective-equipment-for-handling-disodium-dichloride
https://www.benchchem.com/product/b8308493#personal-protective-equipment-for-handling-disodium-dichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8308493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8308493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8308493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

